Cas no 1428770-80-2 (2-amino-N-(4-phenylbutyl)acetamide hydrochloride)

• Product Name: 2-amino-N-(4-phenylbutyl)acetamide hydrochloride
• CAS No: 1428770-80-2
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• MDL: MFCD31652615
• CID: 4599211
• Update Time: 2025-05-25

2-amino-N-(4-phenylbutyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(4-phenylbutyl)acetamide hydrochloride*
• 2-amino-N-(4-phenylbutyl)acetamide hydrochloride(WXC08755S1)
• 2-amino-N-(4-phenylbutyl)acetamide hydrochloride

• MDL： MFCD31652615
• Inchi： 1S/C12H18N2O.ClH/c13-10-12(15)14-9-5-4-8-11-6-2-1-3-7-11;/h1-3,6-7H,4-5,8-10,13H2,(H,14,15);1H
• InChI Key： MITRCYCCSJHSHU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)CCCNC(=O)CN.Cl

Additional information on 2-amino-N-(4-phenylbutyl)acetamide hydrochloride

Comprehensive Overview of 2-amino-N-(4-phenylbutyl)acetamide hydrochloride (CAS No. 1428770-80-2)

2-amino-N-(4-phenylbutyl)acetamide hydrochloride (CAS No. 1428770-80-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of amide derivatives and is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactive amino and amide functional groups.

The molecular structure of 2-amino-N-(4-phenylbutyl)acetamide hydrochloride features a phenylbutyl chain linked to an acetamide group, which is further modified with an amino group. This configuration makes it a versatile intermediate in organic synthesis. Recent studies highlight its utility in designing peptide mimetics and small-molecule inhibitors, which are critical in targeting specific biological pathways. The hydrochloride salt form enhances its solubility, making it suitable for various experimental conditions.

In the context of current research trends, 2-amino-N-(4-phenylbutyl)acetamide hydrochloride aligns with the growing demand for precision medicine and targeted therapies. Its potential applications in modulating protein-protein interactions or enzyme activity have sparked interest among medicinal chemists. For instance, it could serve as a precursor for compounds targeting neurodegenerative diseases or metabolic disorders, areas where users frequently search for breakthroughs.

From a synthetic chemistry perspective, the compound’s high purity and stability under standard laboratory conditions make it a reliable choice for researchers. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its quality. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) methods has been explored, further expanding its utility in bioconjugation and labeling applications.

Environmental and safety considerations are also paramount when handling 2-amino-N-(4-phenylbutyl)acetamide hydrochloride. While it is not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and sustainable practices, topics frequently searched by professionals seeking eco-friendly alternatives.

The commercial availability of 2-amino-N-(4-phenylbutyl)acetamide hydrochloride through specialized chemical suppliers has facilitated its adoption in academic and industrial settings. Its CAS number (1428770-80-2) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers often inquire about custom synthesis options or bulk quantities, reflecting the compound’s growing demand.

In summary, 2-amino-N-(4-phenylbutyl)acetamide hydrochloride (CAS No. 1428770-80-2) represents a promising candidate for advancing drug discovery and biochemical research. Its structural versatility, coupled with its applicability in cutting-edge therapeutic areas, positions it as a valuable tool for scientists. As the field evolves, this compound is likely to remain a focal point for innovation, addressing some of the most pressing challenges in modern medicine.